1-(4-Phenylpiperazin-1-yl)-4-(p-tolylthio)butan-1-one

• IUPAC Name: 4-(4-methylphenyl)sulfanyl-1-(4-phenylpiperazin-1-yl)butan-1-one
• InChI: InChI=1S/C21H26N2OS/c1-18-9-11-20(12-10-18)25-17-5-8-21(24)23-15-13-22(14-16-23)19-6-3-2-4-7-19/h2-4,6-7,9-12H,5,8,13-17H2,1H3
• InChI Key: GXUVBDMXMSFZPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H26N2OS
• Molecular Weight: 354.5 g/mol

Description

1-(4-Phenylpiperazin-1-yl)-4-(p-tolylthio)butan-1-one, also known as PTB, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. PTB is a member of the piperazine family, which is known for its diverse biological activities. In

Scientific Research Applications

Anticonvulsant Activity

Kamiński et al. (2015) synthesized a library of new hybrid compounds, including 1-(4-phenylpiperazin-1-yl)-4-(p-tolylthio)butan-1-one derivatives, exploring their potential as anticonvulsant agents. These compounds integrate fragments of well-known antiepileptic drugs, showing broad-spectrum activity across various preclinical seizure models (Kamiński et al., 2015).

Sigma Receptor Affinity

Perregaard et al. (1995) reported the synthesis of compounds including 4-phenylpiperazine derivatives, demonstrating high affinity for sigma receptors, which are implicated in several neurological and psychiatric conditions. This study highlighted the potential of these compounds in neurological research (Perregaard et al., 1995).

Antimicrobial and Anticancer Activities

Rathinamanivannan et al. (2019) synthesized 1-(4,5-dihydro-5-phenyl-3-diphenylpyrazol-1-yl)butan-1-one derivatives, related to this compound, and studied their antimicrobial and anticancer activities. These derivatives displayed promising results in inhibiting bacterial growth and cancer cell proliferation (Rathinamanivannan et al., 2019).

Serotonin Receptor Studies

Pessoa‐Mahana et al. (2012) explored the affinity of benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives towards 5-HT1A serotonin receptors. These compounds, related to the core structure of interest, showed significant affinity and provided insights into the interactions affecting serotonin receptors (Pessoa‐Mahana et al., 2012).

Structure-Activity Relationship in Psychotropic Agents

Peprah et al. (2012) conducted structure-activity relationship studies on derivatives of this compound, providing insights into the effects of structural modifications on binding affinity at dopamine and serotonin receptor subtypes. This research contributes to the development of new antipsychotic agents (Peprah et al., 2012).